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Compound of Interest

Compound Name: strontium phosphate

Cat. No.: B083272

An In-depth Technical Guide to the Chemical Properties of Strontium Phosphate

Introduction

Strontium phosphate, specifically tristrontium diphosphate with the chemical formula
Sr3(P0Oa4)2, is an inorganic compound of significant interest in the fields of biomaterials, drug
delivery, and advanced materials science.[1] As a salt of strontium and phosphoric acid, itis a
white, crystalline solid that is insoluble in water.[2] Its biocompatibility and the role of strontium
as a bone-seeking element that can influence bone remodeling processes make it a promising
candidate for applications in bone tissue engineering and orthopedic implants.[1][3] This
technical guide provides a comprehensive overview of the core chemical properties of
strontium phosphate, detailing its structural characteristics, reactivity, and thermal behavior,
supported by experimental protocols for its synthesis and analysis.

Physicochemical Properties

Strontium phosphate is a stable compound with well-defined physical and chemical
characteristics.[3] The primary quantitative properties are summarized below.
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Property Value References
Molecular Formula Sr3(POa4)2 [21[41[5]
Molar Mass 452.8 g/mol [2][4]
Appearance White solid / powder [2][3][6]
Density 4.53 g/cm?3 [1112]

Melting Point ~1600 - 1620 °C [11[21[7]
Solubility in water Insoluble [21[31[7]

Structural Properties and Polymorphism

Strontium phosphate exists in various polymorphic forms, with the orthophosphate
(Sr3(POa4)2) being the most extensively studied.[1] Other significant forms include strontium
metaphosphate (Sr(POs3)2) and strontium pyrophosphate (Sr2P207).[1]

Orthophosphates

The orthophosphate form, Sr3(POa4)2, exhibits temperature-dependent polymorphism.

e [B-Strontium Orthophosphate (3-Sr3(POa4)2): This is the stable form at room temperature.[1] It
is isostructural with B-tricalcium phosphate (B-TCP) and crystallizes in the trigonal
(rhombohedral) system.[1][8] The structure consists of isolated phosphate (POa4) tetrahedra
linked by strontium ions.[1]

e o-Strontium Orthophosphate (a-Sr3(POa)2): This is the high-temperature polymorph, which
has a hexagonal crystal structure.[1] The transition from the (3 to the a phase occurs at
elevated temperatures.[1]
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Lattice
Crystal
Polymorph Space Group Constants (a, Reference
System
c)
Trigonal / a=539A c=
B-Sr3(POa)2 R3m [2]
Rhombohedral 19.78 A
0-Sr3(POa4)2 Hexagonal - - [1]

Other Forms

¢ Strontium Metaphosphate (Sr(POs)z2): This form contains infinite chains of phosphate
tetrahedra and is known to crystallize in several polymorphic forms, including monoclinic and

triclinic structures.[1]

¢ Strontium Pyrophosphate (Sr2P207): This compound contains diphosphate (P207) groups.[1]
The synthesis of Eu2*-doped Sr2P207 has been explored for phosphor applications.[9]

Strontium Phosphate

:

Orthophosphate Metaphosphate Pyrophosphate
Sr3(POa4)2 Sr(PO3)2 Sr2P207

B-Sr3(POa4)2
(Trigonal, Room Temp)

Phase Transition
(High Temp)

a-Sr3(POa)2
(Hexagonal, High Temp)
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Forms and Polymorphism of Strontium Phosphate.

Reactivity and Stability
Solubility and Dissolution

Strontium phosphate is characterized by its insolubility in water.[2][7] However, its solubility is
pH-dependent. In acidic solutions, strontium hydrogen phosphate (SrHPO4) can form, which
exhibits higher solubility.[10] The dissolution process in acidic environments is a key
mechanism for ion release in biomedical applications and for the immobilization of heavy metal
ions like Pb2* from wastewater.[10] The reaction with strong acids like concentrated nitric acid
is used in analytical tests, such as the ammonium molybdate test, to confirm the presence of
the phosphate anion.[11]

Thermal Stability

The anhydrous form of strontium phosphate is thermally stable, with a high melting point of
approximately 1620 °C, which allows for its use in high-temperature applications like ceramics.
[1][3] The hydrated form, Sr3(POa4)2:4H20, decomposes to the anhydrous form when heated to
900 °C.[2] Studies on strontium-substituted p-tricalcium phosphate (B-TCP) show that strontium
can have a stabilizing effect, slightly increasing the transition temperature to the a-form.[12]
Conversely, strontium substitution in other calcium phosphates, like octacalcium phosphate
(OCP), can decrease thermal stability.[12]

Hydrolysis

In aqueous environments, particularly when prepared via precipitation, the tetrahydrate form of
strontium phosphate can slowly hydrolyze to form strontium hydroxyapatite
(Sr10(P0O4)6(OH)2).[2] This transformation is significant in the context of biomaterials, as
hydroxyapatite is the main mineral component of bone.

Experimental Protocols
Synthesis via Aqueous Precipitation

This method is commonly used to produce strontium phosphate, often as a hydrated
precipitate, by reacting soluble precursors.[1][2]
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o Objective: To synthesize strontium phosphate tetrahydrate via a precipitation reaction.

e Materials: Strontium nitrate (Sr(NO3)z2), tripotassium phosphate (K3sPOa) or diammonium
hydrogen phosphate ((NH4)2HPOa4), deionized water, ammonium hydroxide (NH4OH) or
sodium hydroxide (NaOH) for pH adjustment.[2][13]

o Methodology:

o Precursor Preparation: Prepare separate agueous solutions of a soluble strontium salt
(e.g., 0.3 M Sr(NOs)2) and a phosphate source (e.g., 0.2 M KsPOa).[2]

o Reaction: Slowly add the phosphate solution to the strontium solution under constant
stirring. A white precipitate of strontium phosphate tetrahydrate will form immediately.[2]
[13] The chemical equation is: 3 Sr(NOs)z2 + 2 KsPOa — Sr3(POa)21 + 6 KNOs.[2]

o pH Control: During the reaction, maintain the pH of the mixture at a desired level (typically
between 7 and 11) by the dropwise addition of a base like NHaOH.[13]

o Aging: Allow the precipitate to age in the mother liquor, typically for 24 hours, to promote
crystal growth and improve crystallinity.[13]

o Separation and Washing: Separate the precipitate from the solution by filtration or
centrifugation. Wash the collected solid repeatedly with deionized water to remove
residual ions.

o Drying: Dry the final product in an oven at a low temperature (e.g., 80-100 °C) to obtain
the hydrated form. For the anhydrous form, calcination at higher temperatures (e.g., 900
°C) is required.[2]

Prepare
K3POa Solution

Prepare
Sr(NOs)2 Solution
Mix Solutions » Precipitation of Age Precipitate Filter and Wash Dry (80°C) or Final Product:
' (Controlled pH 7-11) Sr3(POa)2:4H20 (e.g., 24h) with DI Water Calcine (900°C) Sr3(POa)2
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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